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Compound of Interest

Compound Name: Vonoprazan fumarate impurity 4
Cat. No.: B8218903
Get Quote
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Technical Guide for Analytical & Process
Development
Executive Summary & Nomenclature Definition

Objective: This guide provides a definitive technical characterization of "Impurity 4" in
Vonoprazan Fumarate, a potassium-competitive acid blocker (P-CAB).

Critical Nomenclature Note: In the context of global pharmaceutical reference standards (e.qg.,
BOC Sciences, ChemScene, SynThink), Vonoprazan Impurity 4 is consistently identified as the
Hydroxymethyl Derivative (Alcohol Impurity). This designation distinguishes it from the N-oxide
or des-sulfonyl analogs often numbered differently in specific manufacturer drug master files
(DMFs).

e Chemical Name: [5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yllmethanol[1][2][3]
e CAS Number: 2169271-28-5[1][2][3]

¢ Molecular Formula: C16H13FN203S[1][2][3][4]
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e Molecular Weight: 332.35 g/mol [2][3][4]

o Classification: Process-Related Impurity (Intermediate Byproduct)[5][6]

Structural Elucidation & Formation Mechanism[8][9]
2.1 Chemical Structure

The impurity shares the core sulfonyl-pyrrole scaffold of Vonoprazan but differs at the C3-
position side chain. Where Vonoprazan possesses a methylaminomethyl group (-CH2NHCH3),
Impurity 4 contains a hydroxymethyl group (—CH20H).

2.2 Mechanistic Origin

Impurity 4 arises primarily during the reductive amination stage of the Vonoprazan synthesis.

e Main Pathway: The intermediate aldehyde (Vonoprazan Carbaldehyde) reacts with
methylamine to form an imine, which is subsequently reduced to Vonoprazan.

e Impurity Pathway: If the imine formation is incomplete or if the reducing agent (e.g., NaBHa4)
directly attacks the aldehyde carbonyl, the aldehyde is reduced to the primary alcohol
(Impurity 4).

Figure 1: Formation Pathway of Impurity 4
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Caption: Divergent synthesis pathway showing the competitive formation of Impurity 4 via direct
reduction of the aldehyde intermediate.

Analytical Characterization Data

The following data sets provide a self-validating system for identifying Impurity 4.
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3.1 High-Resolution Mass Spectrometry (HRMS)

¢ lonization Mode: ESI Positive (+)
e Observed lon: [M+H]*
e Theoretical m/z: 333.0709
o Fragmentation Pattern:
o Loss of the sulfonyl group is a common fragmentation pathway for this scaffold.

o Distinctive absence of the m/z 31 fragment (CHsNH:2) typically seen in Vonoprazan MS/MS
spectra.

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum provides the most definitive structural confirmation.
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Position

Proton Type

Chemical Shift
(3, ppm)

Multiplicity

Diagnostic
Value

C3-Side Chain

—CH2-OH

~4.45 - 4.55

Singlet (s) or
Doublet

Primary 1D
Marker.
Distinguishes
from —CH2—
NHMe
(Vonoprazan:

~3.6 ppm).

N-Methyl

~NH-CHs

Absent

N/A

Negative ID
Marker. Absence
confirms lack of

amine.

Pyrrole Ring

C2-H/C4-H

6.5-7.5

Multiplet

Aromatic region
similar to API but
slightly shifted
due to electronic
difference of OH
vs NHMe.

Pyridine Ring

C2'-H, C4'-H

7.5-8.8

Multiplet

Characteristic of
the sulfonyl

moiety.

3.3 Infrared Spectroscopy (FT-IR)

o Key Band: Broad absorption at 3200—-3450 cm~?* corresponding to the O—H stretching

vibration.

« Differentiation: Vonoprazan (secondary amine) exhibits a sharper N—H stretch, often

obscured or distinct from the broad O—H band of Impurity 4.

Chromatographic Method (HPLC/UPLC)

Impurity 4 is a neutral molecule under standard acidic HPLC conditions, whereas Vonoprazan

is basic (protonated). This difference in ionization state drives the separation.
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Recommended Method Parameters:

e Column: C18 Stationary Phase (e.g., Phenomenex Kinetex EVO or Agilent Zorbax SB-C18),
250 x 4.6 mm, 5 pm.

e Mobile Phase A: 0.03 M Phosphate Buffer (pH 6.5) or Ammonium Formate (pH 3.0).

o Mobile Phase B: Acetonitrile.[7][8][9]

o Gradient: Standard gradient (e.g., 10% B to 80% B over 20-30 min).

e Detection: UV at 230 nm.[7][9][10]

Retention Behavior:

e Acidic pH (pH ~3.0): Vonoprazan is fully ionized (protonated) and may elute earlier due to
polarity, though silanol interactions can cause tailing. Impurity 4 (Neutral) interacts purely via
hydrophobic mechanisms.

e Neutral pH (pH ~6.5): Vonoprazan is less ionized (closer to pKa), increasing retention.
Impurity 4 retention remains relatively stable.

» Relative Retention Time (RRT): Impurity 4 typically elutes at an RRT distinct from the API.
(Note: Exact RRT depends on specific gradient/column; always confirm with Reference
Standard CAS 2169271-28-5).

Figure 2: Analytical Workflow for Impurity Identification
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Caption: Step-by-step analytical workflow for isolating and confirming Impurity 4 from crude
samples.

Control Strategy
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To minimize Impurity 4 levels in the final API to <0.10% (ICH Q3A limit):

e Reagent Stoichiometry: Ensure excess Methylamine is present before the addition of the
reducing agent. This pushes the equilibrium toward the Imine (Pre-Vonoprazan) rather than
the Aldehyde.

e Reaction Monitoring: Use IPC (In-Process Control) HPLC to monitor the disappearance of
the Aldehyde and the formation of the Alcohol (Impurity 4) before quenching.

 Purification: Impurity 4 is significantly less basic than Vonoprazan. It can be effectively
removed during the salt formation step (Fumarate salt crystallization) or by an acid-base
wash (Impurity 4 remains in organic layer at low pH while Vonoprazan extracts into
agueous).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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